![molecular formula C15H20F3NO B5970510 1-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-4-piperidinol](/img/structure/B5970510.png)
1-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-4-piperidinol is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and pharmacology. This compound is commonly referred to as MTFP and is known for its unique chemical structure and properties.
Scientific Research Applications
MTFP has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been shown to have analgesic properties and has been investigated as a potential treatment for neuropathic pain. Additionally, MTFP has been studied for its potential use as an anesthetic agent due to its ability to induce anesthesia in animal models.
Mechanism of Action
MTFP acts as a selective agonist of the μ-opioid receptor, which is responsible for the analgesic effects of opioids. It binds to the receptor and activates it, leading to a decrease in the transmission of pain signals. MTFP also has an affinity for the κ-opioid receptor, which is responsible for the dysphoric effects of opioids.
Biochemical and Physiological Effects
MTFP has been shown to have analgesic effects in animal models, with a potency similar to that of morphine. It has also been shown to induce dose-dependent anesthesia in rats. MTFP does not produce significant respiratory depression or cardiovascular effects, which are common side effects of opioids.
Advantages and Limitations for Lab Experiments
MTFP has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced in large quantities and has a consistent purity. Additionally, MTFP has a relatively long half-life, which allows for longer experiments without the need for frequent dosing. However, MTFP has limitations in terms of its specificity for the μ-opioid receptor, as it also has an affinity for the κ-opioid receptor.
Future Directions
There are several future directions for research on MTFP. One area of interest is the development of MTFP analogs that have increased specificity for the μ-opioid receptor. Additionally, further research is needed to investigate the potential use of MTFP as an anesthetic agent in humans. Finally, the potential for MTFP to be used as a treatment for other conditions, such as depression and anxiety, should be explored.
Synthesis Methods
MTFP is synthesized through a multistep process that involves the use of various reagents and catalysts. The first step involves the reaction of 3-trifluoromethylphenylacetic acid with thionyl chloride, which leads to the formation of 3-trifluoromethylphenylacetyl chloride. This intermediate is then reacted with 1-methyl-4-piperidone to form MTFP.
Properties
IUPAC Name |
1-[1-[3-(trifluoromethyl)phenyl]propan-2-yl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F3NO/c1-11(19-7-5-14(20)6-8-19)9-12-3-2-4-13(10-12)15(16,17)18/h2-4,10-11,14,20H,5-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YITVJPKHBWLXGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC(=CC=C1)C(F)(F)F)N2CCC(CC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.